Cas no 1396794-18-5 (2-1-(5-bromofuran-2-carbonyl)azetidin-3-yl-5-methyl-1H-1,3-benzodiazole)

• Product Name: 2-1-(5-bromofuran-2-carbonyl)azetidin-3-yl-5-methyl-1H-1,3-benzodiazole
• CAS No: 1396794-18-5
• MF: C₁₆H₁₄BrN₃O₂
• MW: 360.20526266098
• CID: 6224003
• PubChem ID: 71783785
• Update Time: 2025-10-21

2-1-(5-bromofuran-2-carbonyl)azetidin-3-yl-5-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-bromofuran-2-carbonyl)azetidin-3-yl-5-methyl-1H-1,3-benzodiazole
• (5-bromofuran-2-yl)-[3-(6-methyl-1H-benzimidazol-2-yl)azetidin-1-yl]methanone
• F6037-0529
• AKOS024529964
• (5-bromofuran-2-yl)(3-(5-methyl-1H-benzo[d]imidazol-2-yl)azetidin-1-yl)methanone
• 2-[1-(5-bromofuran-2-carbonyl)azetidin-3-yl]-5-methyl-1H-1,3-benzodiazole
• VU0530233-1
• 1396794-18-5

• Inchi： 1S/C16H14BrN3O2/c1-9-2-3-11-12(6-9)19-15(18-11)10-7-20(8-10)16(21)13-4-5-14(17)22-13/h2-6,10H,7-8H2,1H3,(H,18,19)
• InChI Key： NSRJVHKINVEVJJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(N2CC(C3=NC4C=CC(C)=CC=4N3)C2)=O)O1

Computed Properties

• Exact Mass: 359.02694g/mol
• Monoisotopic Mass: 359.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.1Ų

Additional information on 2-1-(5-bromofuran-2-carbonyl)azetidin-3-yl-5-methyl-1H-1,3-benzodiazole

Comprehensive Overview of 2-1-(5-bromofuran-2-carbonyl)azetidin-3-yl-5-methyl-1H-1,3-benzodiazole (CAS No. 1396794-18-5)

In the realm of pharmaceutical and organic chemistry, 2-1-(5-bromofuran-2-carbonyl)azetidin-3-yl-5-methyl-1H-1,3-benzodiazole (CAS No. 1396794-18-5) has emerged as a compound of significant interest due to its unique structural features and potential applications. This heterocyclic compound combines a benzodiazole core with a 5-bromofuran-2-carbonyl moiety, linked via an azetidin-3-yl bridge. Such a configuration is often explored for its bioactivity, particularly in drug discovery and material science.

The compound's molecular structure is characterized by the presence of a furan ring substituted with a bromine atom, which enhances its reactivity and potential for further derivatization. The azetidine ring, a four-membered nitrogen-containing heterocycle, contributes to the compound's conformational rigidity, a property highly valued in medicinal chemistry for improving binding affinity to biological targets. Researchers are particularly intrigued by the 5-methyl-1H-1,3-benzodiazole unit, which is analogous to motifs found in various bioactive molecules, including kinase inhibitors and antimicrobial agents.

Recent trends in drug discovery highlight the growing demand for novel heterocyclic scaffolds, and 2-1-(5-bromofuran-2-carbonyl)azetidin-3-yl-5-methyl-1H-1,3-benzodiazole fits this niche perfectly. Its structural complexity allows for diverse interactions with biological targets, making it a candidate for high-throughput screening in oncology, neurology, and infectious disease research. The bromine atom also offers a handle for cross-coupling reactions, enabling further functionalization via palladium-catalyzed methodologies, a hot topic in synthetic chemistry.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations, often starting from commercially available 5-bromofuran-2-carboxylic acid and azetidin-3-amine derivatives. Key steps include amide bond formation and cyclization reactions, which require precise control of reaction conditions to achieve high yields and purity. The compound's CAS No. 1396794-18-5 serves as a unique identifier in chemical databases, facilitating its tracking in patent literature and academic publications.

In the context of AI-driven drug design, 2-1-(5-bromofuran-2-carbonyl)azetidin-3-yl-5-methyl-1H-1,3-benzodiazole has been flagged as a promising scaffold for virtual screening campaigns. Computational models predict favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, a critical consideration in modern pharmaceutical development. This aligns with the industry's shift toward rational drug design, where in silico tools accelerate the identification of lead compounds.

Another area of interest is the compound's potential role in material science. The furan and benzodiazole units are known to contribute to photophysical properties, making derivatives of this compound candidates for organic electronics, such as OLEDs (Organic Light-Emitting Diodes) and sensors. Researchers are exploring its fluorescence characteristics, which could pave the way for applications in bioimaging and diagnostic technologies.

Given the increasing focus on sustainability in chemical synthesis, efforts are underway to optimize the production of 2-1-(5-bromofuran-2-carbonyl)azetidin-3-yl-5-methyl-1H-1,3-benzodiazole using green chemistry principles. This includes minimizing hazardous byproducts and employing catalytic methods to reduce waste. Such initiatives resonate with the broader scientific community's commitment to environmentally friendly practices.

In summary, 2-1-(5-bromofuran-2-carbonyl)azetidin-3-yl-5-methyl-1H-1,3-benzodiazole (CAS No. 1396794-18-5) represents a versatile and intriguing compound with applications spanning pharmaceuticals, materials science, and synthetic chemistry. Its structural features and reactivity profile make it a valuable subject for ongoing research, particularly in the era of AI-augmented discovery and sustainable innovation.